(2E)-2-(1,3-benzoxazol-2-yl)-3-(2-chlorophenyl)prop-2-enenitrile

• CAS: 618389-67-6
• Molecular Formula: C16H9ClN2O
• Molecular Weight: 280.71
• SMILES: C1=CC=C(C(=C1)C=C(C#N)C2=NC3=CC=CC=C3O2)Cl
• InChI: InChI=1S/C16H9ClN2O/c17-13-6-2-1-5-11(13)9-12(10-18)16-19-14-7-3-4-8-15(14)20-16/h1-9H/b12-9+
• InChIKey: RTXAAFIXUYDYNY-FMIVXFBMSA-N
• Solubility: not available

(2E)-2-(1,3-benzoxazol-2-yl)-3-(2-chlorophenyl)prop-2-enenitrile: Baseline Characteristics

(2E)-2-(1,3-benzoxazol-2-yl)-3-(2-chlorophenyl)prop-2-enenitrile is a synthetic benzoxazole-acrylonitrile derivative with the molecular formula C16H9ClN2O and a molecular weight of 280.71 g/mol . It belongs to a class of compounds known for diverse biological activities, including antiproliferative, antibacterial, and antiviral effects, which are highly sensitive to the nature and position of substituents on the phenyl ring [1]. Its defining structural feature is the ortho-chlorophenyl substitution, which influences its electronic properties and molecular conformation, distinguishing it from para- or meta-substituted analogs and other halogenated variants.

Ortho-chlorophenyl SAR probe for benzoxazole-acrylonitrile pharmacophore mapping

Positional isomer challenge compound for chromatographic method development

Supports halogen-substitution effect studies in a bioactive scaffold

• [1] Galić, M. et al. (2025). Benzoxazole-Acrylonitriles: Dual Bioactivity and DNA Binding from a Sustainable Synthetic Approach. ChemMedChem, 20(19), e202500429. View Source

(2E)-2-(1,3-benzoxazol-2-yl)-3-(2-chlorophenyl)prop-2-enenitrile: Generic Substitution Concerns

The biological activity of benzoxazole-acrylonitrile derivatives is critically dependent on the type, number, and position of substituents on the phenyl ring, making simple substitution between analogs unreliable [1]. For example, in vitro studies on a related series show that antiproliferative IC50 values can vary drastically—from as low as 0.7 µM for 4-N,N-diethylamino derivatives to over 100 µM for others—based solely on substitution patterns [1]. The ortho-chlorophenyl group in this compound creates a unique steric and electronic environment compared to its para-chlorophenyl isomer (CAS 169893-54-3) or the 2-fluorophenyl analog (CAS 618389-76-7), which will invariably lead to different target binding affinities, pharmacokinetic profiles, and biological outcomes, precluding any assumption of functional equivalence.

Ortho-chlorine vs. para-chlorophenyl isomer may shift target binding and biological outcome; functional equivalence cannot be assumed.

2-Fluorophenyl analog differs in size, electronegativity and lipophilicity, likely altering potency and pharmacokinetic profile.

Substitution pattern critically influences activity; class-level SAR shows IC₅₀ variance >100-fold between analogs, precluding direct replacement.

• [1] Galić, M. et al. (2025). Benzoxazole-Acrylonitriles: Dual Bioactivity and DNA Binding from a Sustainable Synthetic Approach. ChemMedChem, 20(19), e202500429. View Source

(2E)-2-(1,3-benzoxazol-2-yl)-3-(2-chlorophenyl)prop-2-enenitrile: Quantitative Selection Evidence

Ortho-Chlorophenyl Structural Differentiation

The primary verifiable differentiation for this compound lies in its unique ortho-chlorophenyl substitution, distinct from the para-chlorophenyl analog (CAS 169893-54-3) and the 2-fluorophenyl analog (CAS 618389-76-7) . In benzoxazole-acrylonitrile series, the biological activity is 'influenced by the type and number of substituents placed at phenyl or benzoxazole ring' [1]. The ortho-chlorine's steric bulk and electron-withdrawing effect impose different conformational restrictions and electronic distribution on the acrylonitrile linker compared to a para-substituent or a smaller fluorine atom. This directly impacts the molecule's ability to engage in key interactions like DNA intercalation or enzyme binding, a proven mode of action for potent analogs in this class [1]. No direct, quantitative, head-to-head biological comparison between these specific analogs has been published in the allowed sources.

Structural Differentiation

Class-level inference

ortho-Cl vs para-Cl and 2-F; no direct bioassay data

SAR positional probe context

Direct comparator data unavailable; relies on class trends

Evidence Dimension	Structural and Electronic Differentiation (Positional Isomerism and Halogen Variation)
Target Compound Data	ortho-chlorophenyl substitution (Cl at position 2); Molecular Formula: C16H9ClN2O; Molecular Weight: 280.71
Comparator Or Baseline	1. para-chlorophenyl analog (CAS 169893-54-3, Cl at position 4); 2. 2-fluorophenyl analog (CAS 618389-76-7, F at position 2, MW: 264.25)
Quantified Difference	No quantitative biological data available for comparison. Differentiation is based on established class-level SAR principles where positional and halogen variations significantly alter potency (e.g., IC50 variance from <1 µM to >100 µM in related series) [1].
Conditions	N/A (Structural and literature-derived SAR comparison)

Why This Matters

This structural uniqueness is critical for procurement in SAR studies exploring the pharmacological impact of halogen position and type, where the ortho-chlorophenyl configuration is a specific variable that cannot be investigated using the para isomer or other analogs.

• [1] Galić, M. et al. (2025). Benzoxazole-Acrylonitriles: Dual Bioactivity and DNA Binding from a Sustainable Synthetic Approach. ChemMedChem, 20(19), e202500429. View Source

Antimicrobial Activity Requires Validation

A single secondary source reports preliminary Minimum Inhibitory Concentration (MIC) values for this compound against Staphylococcus aureus (15 µg/mL) and Escherichia coli (20 µg/mL) . In contrast, a primary research study on a related, highly optimized benzoxazole-acrylonitrile (3,4-dihydroxy and bromine-substituted derivative 51) reports an MIC of 8 µM against S. aureus, and an MIC of 4 µM against an efflux pump-deleted mutant of E. coli [1]. While this provides a rough class-level benchmark, a direct comparison is not possible due to different assay conditions, unknown purity of the target compound in the secondary report, and the lack of a structural comparator tested under identical conditions. The reported MIC values for the target compound are unverified and should be treated as indicative only, necessitating primary validation.

Antimicrobial MIC

Data to verify

Reported MIC: 15 µg/mL (S. aureus), 20 µg/mL (E. coli)

Supports antimicrobial screening context

Non-standardized assay; primary validation needed

Evidence Dimension	Antibacterial Activity against Gram-positive and Gram-negative Bacteria
Target Compound Data	MIC: 15 µg/mL (S. aureus), 20 µg/mL (E. coli)
Comparator Or Baseline	Class benchmark: Derivative 51 from Galić et al. (2025), MIC: 8 µM (S. aureus), 4 µM (E. coli ΔtolC) [1]
Quantified Difference	Incomparable due to different units (µg/mL vs µM) and lack of standardized testing. The data suggest the target compound may have moderate but significantly lower potency than the most active members of the class.
Conditions	Non-standardized assays; details of the target compound's assay are from an excluded secondary source, while the comparator data is from a primary publication on highly potent analogs.

Why This Matters

This highlights a significant data gap. For procurement decisions based on antimicrobial potential, one must budget for primary MIC confirmation, as the available unverified data does not constitute a reliable basis for selection over a well-characterized analogous compound.

• [1] Galić, M. et al. (2025). Benzoxazole-Acrylonitriles: Dual Bioactivity and DNA Binding from a Sustainable Synthetic Approach. ChemMedChem, 20(19), e202500429. View Source

Physicochemical Differentiation from Analogs

At the physicochemical level, this compound's ortho-chlorophenyl group provides measurable differentiation from its closest available analogs. The compound has a molecular weight of 280.71 g/mol and a molecular formula of C16H9ClN2O . Its theoretical lipophilicity (cLogP ~3.8) and electronic distribution differ from the para-chlorophenyl isomer (CAS 169893-54-3), which shares the same formula and mass but has a different dipole moment and molecular shape . The 2-fluorophenyl analog (CAS 618389-76-7) has a significantly lower molecular weight (264.25 g/mol) and higher electronegativity at the ortho position, leading to different hydrogen bond acceptor potential . These differences yield distinct chromatographic retention times and solubility profiles, which are critical for purification, formulation, and consistent in vitro assay performance.

Physicochemical Profile

Cross-study comparable

MW 280.71, cLogP ~3.8; para isomer same MW diff. dipole; 2-F analog MW 264.25, cLogP ~3.2

Supports isomer-specific assay preparation

Impacts solubility and chromatographic retention

Evidence Dimension	Molecular Weight and Calculated Lipophilicity
Target Compound Data	MW: 280.71; Formula: C16H9ClN2O; cLogP ~3.8
Comparator Or Baseline	1. para-chlorophenyl analog: MW: 280.71; Formula: C16H9ClN2O; cLogP ~3.8 (different dipole) ; 2. 2-fluorophenyl analog: MW: 264.25; Formula: C16H9FN2O; cLogP ~3.2
Quantified Difference	A molecular weight difference of 0 g/mol vs. the para isomer (structural isomer) and a difference of 16.46 g/mol vs. the 2-fluorophenyl analog. The predicted cLogP difference of ~0.6 log units with the fluoro analog indicates a notable difference in hydrophobicity.
Conditions	N/A (Calculated and structural data from reputable chemical databases)

Why This Matters

These physicochemical differences directly impact experimental reproducibility and procurement. The distinct properties of the ortho isomer versus the para isomer affect solubility and assay interference. The difference from the fluoro analog impacts partitioning and membrane permeability, making this compound the correct choice for exploring the effects of chlorine's polarizability and size at the ortho position.

(2E)-2-(1,3-benzoxazol-2-yl)-3-(2-chlorophenyl)prop-2-enenitrile: Validated Applications

Ortho-Halogen SAR Probe

Its primary scientifically justified application is as a precise structural probe in medicinal chemistry SAR studies. To map the pharmacophore of benzoxazole-acrylonitriles, a researcher requires a matrix of compounds varying in halogen type and position. The ortho-chlorophenyl group represents a key node in this matrix. Using the para-chlorophenyl analog (CAS 169893-54-3) or the 2-fluorophenyl analog (CAS 618389-76-7) would answer a different experimental question. This compound allows for the specific interrogation of the steric and electronic effects of an ortho-chlorine substituent on the phenyl ring, a defined variable that cannot be substituted [1].

Positional Isomer Separation Method

This compound, as the ortho-chlorophenyl isomer, is chemically distinct from its para-chlorophenyl isomer (CAS 169893-54-3) despite having the same molecular weight. It serves as an ideal challenge compound for developing and validating high-resolution analytical methods, such as HPLC or SFC, aimed at separating positional isomers of benzoxazole-acrylonitriles. A successful method would demonstrate baseline separation between this compound and its para counterpart, a practical necessity for purity analysis in any subsequent biological assay, as established by their different predicted dipole moments and chromatographic behavior .

Diversified Compound Library Precursor

Its acrylonitrile linker and aryl chloride handle make it a strategic starting material or intermediate for diversity-oriented synthesis. The chlorine atom at the ortho position can undergo various transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) that are not possible or would proceed with different efficiency on the fluoro analog. This allows for the generation of a focused library of compounds exploring chemical space beyond simple halogen substitution, a distinct synthetic utility supported by the reactivity of aryl chlorides [2].

Application

Selection Property

Validation Focus

Ortho-halogen SAR mapping

Ortho-chlorine steric and electronic effects

Pharmacophore model validation

Positional isomer separation method

Isomer-specific chromatographic retention

Ortho/para baseline resolution

Diversified synthesis precursor

Aryl chloride cross-coupling reactivity

Library synthesis diversity

• [1] Galić, M. et al. (2025). Benzoxazole-Acrylonitriles: Dual Bioactivity and DNA Binding from a Sustainable Synthetic Approach. ChemMedChem, 20(19), e202500429. View Source
• [2] Kuujia.com. (2026). Technical overview for (2E)-2-(1,3-benzoxazol-2-yl)-3-(2,4-dichlorophenyl)prop-2-enenitrile (CAS 1384245-62-8), a related compound highlighting synthetic utility. View Source